Cas no 2227784-70-3 (rac-(3R,4S)-1-(tert-butoxy)carbonyl-4-(2-methoxy-4-methylphenyl)pyrrolidine-3-carboxylic acid)

• Product Name: rac-(3R,4S)-1-(tert-butoxy)carbonyl-4-(2-methoxy-4-methylphenyl)pyrrolidine-3-carboxylic acid
• CAS No: 2227784-70-3
• MF: C₁₈H₂₅NO₅
• MW: 335.394805669785
• CID: 6322907
• PubChem ID: 165805639
• Update Time: 2025-06-26

rac-(3R,4S)-1-(tert-butoxy)carbonyl-4-(2-methoxy-4-methylphenyl)pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(3R,4S)-1-(tert-butoxy)carbonyl-4-(2-methoxy-4-methylphenyl)pyrrolidine-3-carboxylic acid
• rac-(3R,4S)-1-[(tert-butoxy)carbonyl]-4-(2-methoxy-4-methylphenyl)pyrrolidine-3-carboxylic acid
• 2227784-70-3
• EN300-1454768

• Inchi： 1S/C18H25NO5/c1-11-6-7-12(15(8-11)23-5)13-9-19(10-14(13)16(20)21)17(22)24-18(2,3)4/h6-8,13-14H,9-10H2,1-5H3,(H,20,21)/t13-,14+/m0/s1
• InChI Key： NVAWXBXUMVMLNZ-UONOGXRCSA-N
• SMILES： O(C(C)(C)C)C(N1C[C@@H](C(=O)O)[C@H](C2C=CC(C)=CC=2OC)C1)=O

Computed Properties

• Exact Mass: 335.17327290g/mol
• Monoisotopic Mass: 335.17327290g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 473
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 76.1Ų

Additional information on rac-(3R,4S)-1-(tert-butoxy)carbonyl-4-(2-methoxy-4-methylphenyl)pyrrolidine-3-carboxylic acid

Professional Introduction to Rac-(3R,4S)-1-(tert-butoxy)carbonyl-4-(2-methoxy-4-methylphenyl)pyrrolidine-3-carboxylic Acid (CAS No. 2227784-70-3)

Rac-(3R,4S-1-(tert-butoxy)carbonyl-4-(2-methoxy-4-methylphenyl)pyrrolidine-3-carboxylic acid) is a highly specialized compound that has garnered significant attention in the field of pharmaceutical chemistry and drug development. This compound, identified by its CAS number 2227784-70-3, represents a critical intermediate in the synthesis of biologically active molecules. Its unique structural features, characterized by a pyrrolidine core substituted with specific functional groups, make it a valuable building block for the creation of novel therapeutic agents.

The pyrrolidine ring in Rac-(3R,4S-1-(tert-butoxy)carbonyl-4-(2-methoxy-4-methylphenyl)pyrrolidine-3-carboxylic acid) is a key pharmacophore that contributes to its biological activity. Pyrrolidine derivatives are well-documented for their role in various pharmacological applications, including central nervous system (CNS) drugs, antiviral agents, and anti-inflammatory medications. The presence of the tert-butoxy carbonyl group enhances the stability of the compound during synthetic processes, making it an ideal candidate for further functionalization.

The aromatic ring in Rac-(3R,4S-1-(tert-butoxy)carbonyl-4-(2-methoxy-4-methylphenyl)pyrrolidine-3-carboxylic acid) is substituted with a 2-methoxy-4-methylphenyl group, which imparts specific electronic and steric properties to the molecule. This substitution pattern is often employed in drug design to optimize binding affinity and metabolic stability. The methoxy and methyl groups contribute to hydrophobic interactions and can influence the compound's solubility and bioavailability.

In recent years, there has been a surge in research focused on developing novel small molecules with enhanced pharmacological properties. Rac-(3R,4S-1-(tert-butoxy)carbonyl-4-(2-methoxy-4-methylphenyl)pyrrolidine-3-carboxylic acid) has emerged as a key intermediate in several cutting-edge drug development projects. Its structural versatility allows for modifications that can fine-tune its biological activity, making it a valuable asset in the quest for new therapeutic interventions.

The synthesis of Rac-(3R,4S-1-(tert-butoxy)carbonyl-4-(2-methoxy-4-methylphenyl)pyrrolidine-3-carboxylic acid) involves multi-step organic reactions that require precise control over reaction conditions. The use of protective groups, such as the tert-butoxy carbonyl group, ensures that reactive sites are selectively modified without unwanted side reactions. This level of synthetic precision is crucial for achieving high yields and purity levels necessary for pharmaceutical applications.

The compound's potential applications extend beyond traditional drug development. Researchers are exploring its use in the synthesis of chiral catalysts and ligands for asymmetric synthesis. The enantiomeric purity of Rac-(3R,4S-1-(tert-butoxy)carbonyl-4-(2-methoxy-4-methylphenyl)pyrrolidine-3-carboxylic acid) makes it an excellent candidate for these applications, where controlling stereochemistry is paramount.

In conclusion, Rac-(3R,4S-1-(tert-butoxy strong >)carbonyl - 4 - (2 - methoxy - 4 - methylphenyl ) py r o l i n e - 3 - carboxylic acid strong >) (CAS No. 2227784 - 70 - 3) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features and synthetic utility make it an indispensable tool for chemists and biologists working on next-generation therapeutics. As research continues to uncover new applications for this compound, its importance in the chemical biology landscape is likely to grow even further.